Cas no 162341-28-8 (Pulsatilloside C)

Pulsatilloside C Properties

Names and Identifiers

• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (3b,4a)- (9CI)
• Lup-20(29)-en-28-oicacid, 3,23-dihydroxy-, O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Oplopanaxoside D
• NSC 709882
• Cirensenoside G
• pulsatilloside C
• CHEMBL3391872
• HY-N8099
• AKOS040756939
• CS-0139946
• 162341-28-8
• Wujiapioside B
• DA-57232
• 3beta,23-dihydroxy-lup-20(29)-en-28-oic acid 28-O-alpha-L-rhamnopyranosyl-(1-->4)-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranoside
• Pulsatilloside C
• +Expand

• InChIKey： VNTZDFZAGFBUPV-HKINQWRBSA-N
• Inchi： 1S/C48H78O18/c1-21(2)23-10-15-48(17-16-46(6)24(30(23)48)8-9-28-44(4)13-12-29(51)45(5,20-50)27(44)11-14-47(28,46)7)43(60)66-42-37(58)34(55)32(53)26(64-42)19-61-40-38(59)35(56)39(25(18-49)63-40)65-41-36(57)33(54)31(52)22(3)62-41/h22-42,49-59H,1,8-20H2,2-7H3/t22-,23-,24+,25+,26+,27+,28+,29-,30+,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,44-,45-,46+,47+,48-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])([C@]1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C(=O)O[C@@]3([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]4([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O4)O[C@@]4([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O4)O[H])O[H])O[H])O[H])O[H])O3)O[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

• Exact Mass: 942.51881563 g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 11
• Monoisotopic Mass: 942.51881563 g/mol
• Heavy Atom Count: 66
• Complexity: 1770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 295
• Molecular Weight: 943.1

Experimental Properties

• Melting Point: 182-185 ºC
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),